molecular formula C12H19Cl3O8 B001001 Sucralose CAS No. 56038-13-2

Sucralose

Cat. No. B001001
CAS RN: 56038-13-2
M. Wt: 397.6 g/mol
InChI Key: BAQAVOSOZGMPRM-UHFFFAOYSA-N
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Description

Sucralose is an artificial sweetener and sugar substitute. It is produced by chlorination of sucrose, selectively replacing three of the hydroxy groups to give a 1,6-dichloro-1,6-dideoxyfructose – 4-chloro-4-deoxygalactose disaccharide . It is about 600 times sweeter than sucrose (table sugar) . It is commonly sold under the Splenda brand name .


Synthesis Analysis

Sucralose is manufactured from table sugar (sucrose) through selective chlorination . The synthesis of sucralose involves a series of selective protection and deprotection steps .


Molecular Structure Analysis

The molecular formula of sucralose is C12H19Cl3O8 . It is chlorinated at the C4 position of the glucose unit, and the C1/C6 positions of the fructose unit .


Chemical Reactions Analysis

Sucralose can affect the proliferation and differentiation of T cells toward interferon-γ-producing subsets . It interferes with T-cell membrane order and limits PLC 1-dependent induction of intracellular calcium release into γ the cytoplasm .


Physical And Chemical Properties Analysis

Sucralose has a molar mass of 397.63 g·mol −1 . It appears as an off-white to white powder . It is odorless and has a density of 1.69 g/cm 3 . Its melting point is 125 °C (257 °F; 398 K) and it is soluble in water (283 g/L at 20 °C) .

Scientific Research Applications

  • Thyroid Hormone Levels : Sucralose can decrease thyroid hormone levels and increase thyrotropic hormone, impacting thyroid function (Oliynyk et al., 2020).

  • Obesity and Diabetes : It reduces weight gain, glucose, and pyruvate intolerance, and prevents decreased physical performance in high-fat diet-fed mice, indicating potential for obesity and diabetes management (Pino-Seguel et al., 2022).

  • Glycemic and Hormonal Responses : Ingestion of sucralose causes an increase in peak plasma glucose concentrations and insulin sensitivity in obese individuals who don't normally consume nonnutritive sweeteners (Pepino et al., 2013).

  • Mitochondrial Bioenergetics : It alters enterocyte energy homeostasis, contributing to effects on organismal metabolism (Bórquez et al., 2021).

  • Insulin Secretion and Immune Response : A single 48 mg sip of sucralose increases serum insulin and impacts monocyte subpopulations expressing CD11c and CD206 in healthy young adults (Gómez-Arauz et al., 2019).

  • Potential Mutagenicity : At elevated concentrations, sucralose may alter glucose, insulin, glucagon-like peptide 1 levels, and may be mutagenic (Schiffman & Rother, 2013).

  • Gut Microbiome and Liver Health : It can alter gut bacterial diversity and metabolic patterns, inducing liver inflammation (Liu et al., 2019).

  • Glucose Metabolism and Absorption : Sucralose exposure leads to impaired glucose metabolism, decreased glucose tolerance, and increased sweet taste receptors, glucose transporters, and glucose absorption in mice (Shi et al., 2019).

  • Gut Dysbiosis and Glucose Levels : Long-term ingestion of sucralose induces gut dysbiosis associated with altered insulin and glucose levels in healthy young adults (Méndez-García et al., 2022).

  • Gut Microbiome Composition : Sucralose administration affects intestinal barrier function and alters gut microbiome composition in mice, with adverse health effects equal to the FDA's acceptable daily intake level (Zheng et al., 2022).

  • Cytotoxic and Genotoxic Effects : It has cytotoxic, genotoxic, and mutagenic effects in concentrations tested in human lymphocyte cell culture (Pasqualli et al., 2020).

  • Liver Inflammation Risk : Consumption may increase the risk of developing tissue inflammation by disrupting gut microbiota, potentially causing liver inflammation (Bian et al., 2017).

  • Dental Health : It is significantly less acidogenic than sucrose when used as a sweetener in iced tea, suggesting benefits for dental health (Meyerowitz et al., 1996).

  • Development and Applications : The development of sucralose was a collaborative effort between Tate & Lyle and Queen Elizabeth College, University of London (Knight, 1994).

  • Hepatic Damage : Sucralose ingestion led to increased sinusoidal width in rat livers, indicative of hepatic damage (Dhurandhar et al., 2018).

  • Body Weight Effects : Its ingestion showed no significant effect on body weight in rats (Dhurandhar et al., 2018).

  • Safety for Intended Use : Sucralose is safe for its intended use as a non-caloric sugar alternative, with intakes well below the acceptable daily intake (Magnuson et al., 2017).

  • Food and Beverage Analysis : Its determination in food and beverages using high-performance anion-exchange chromatography with pulsed amperometric detection ensures consistency in product quality (Hanko & Rohrer, 2004).

  • Genotoxicity Studies : Sucralose is not carcinogenic and has passed all genotoxicity studies, making it safe for its intended use (Brusick et al., 2010).

Future Directions

Recent studies have raised questions about the safety of sucralose . More detailed molecular characterization of lipid rafts and functional interaction of proteins therein in the presence of sucralose, also in a concentration-dependent manner, may provide further insight into underlying molecular mechanisms . The potential benefit of high-dose sucralose on T-cell proliferation and effector function merits further studies for conditions of uncontrolled T-cell activation in humans .

properties

IUPAC Name

(2R,3R,4R,5R,6R)-2-[(2R,3S,4S,5S)-2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-5-chloro-6-(hydroxymethyl)oxane-3,4-diol
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InChI

InChI=1S/C12H19Cl3O8/c13-1-4-7(17)10(20)12(3-14,22-4)23-11-9(19)8(18)6(15)5(2-16)21-11/h4-11,16-20H,1-3H2/t4-,5-,6+,7-,8+,9-,10+,11-,12+/m1/s1
Source PubChem
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InChI Key

BAQAVOSOZGMPRM-QBMZZYIRSA-N
Source PubChem
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Description Data deposited in or computed by PubChem

Canonical SMILES

C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
Source PubChem
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Isomeric SMILES

C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CCl)O)O)CCl)O)O)Cl)O
Source PubChem
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Molecular Formula

C12H19Cl3O8
Record name SUCRALOSE
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DSSTOX Substance ID

DTXSID1040245
Record name Sucralose
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Molecular Weight

397.6 g/mol
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Physical Description

Dry Powder, White to off-white, practically odourless, crystalline powder., Syrup; Anhydrous form is solid; [Merck Index] White to off-white solid; [HSDB] White powder; [Sigma-Aldrich MSDS]
Record name .alpha.-D-Galactopyranoside, 1,6-dichloro-1,6-dideoxy-.beta.-D-fructofuranosyl 4-chloro-4-deoxy-
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Solubility

Freely soluble in water, methanol and ethanol; Slightly soluble in ethyl acetate, Freely soluble in methanol, alcohol; slightly soluble in ethyl acetate
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Mechanism of Action

Positive allosteric modulators of the human sweet taste receptor ...developed as a new way of reducing dietary sugar intake .../can be used as/ ...valuable tool molecules to study the general mechanism of positive allosteric modulations of T1R taste receptors. Using chimeric receptors, mutagenesis, and molecular modeling, .../the study/ reveal how ...sweet enhancers follow a similar mechanism as the natural umami taste enhancer molecules. Whereas the sweeteners bind to the hinge region and induce the closure of the Venus flytrap domain of T1R2, the enhancers bind close to the opening and further stabilize the closed and active conformation of the receptor.
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Product Name

Sucralose

Color/Form

White to off white, crystalline powder, Anhydrous crystalline form: orthorhombic, needle-like crystals, Syrup

CAS RN

56038-13-2
Record name Sucralose
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Melting Point

130 °C, MP: 36.5 °C /Sucralose pentahydrate/
Record name Sucralose
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
26,200
Citations
VL Grotz, IC Munro - Regulatory toxicology and pharmacology, 2009 - Elsevier
… study investigating the safety of a sucralose-mixture retail product, … , sucralose, is safe for use in food and that the sucralose-… the safety of sucralose and considers the safety of sucralose-…
Number of citations: 226 www.sciencedirect.com
BA Magnuson, A Roberts, ER Nestmann - Food and Chemical Toxicology, 2017 - Elsevier
… sucralose ( 14 C sucralose) was used to accurately recover and detect the low levels of sucralose that … Complete recovery of the sucralose was achieved and thin layer chromatography …
Number of citations: 117 www.sciencedirect.com
HC Grice, LA Goldsmith - Food and Chemical Toxicology, 2000 - Elsevier
The purpose of this overview is to outline the general toxicological observations seen during the course of the development of sucralose, the nonnutritive, high-intensity sweetener. The …
Number of citations: 229 www.sciencedirect.com
A Roberts, AG Renwick, J Sims, DJ Snodin - Food and chemical toxicology, 2000 - Elsevier
… sucralose was studied in human volunteers. Following a single oral dose of 14 C-sucralose (… The mean residence time (MRT) for sucralose was 18.8hr, while the effective half-life for the …
Number of citations: 290 www.sciencedirect.com
OAA AlDeeb, H Mahgoub, NH Foda - Profiles of Drug Substances …, 2013 - Elsevier
… approved sucralose in 1998. This review presents a comprehensive profile for sucralose … Spectral data for X-ray powder diffraction and DSC of sucralose are recorded and presented…
Number of citations: 26 www.sciencedirect.com
SS Schiffman, KI Rother - Journal of Toxicology and Environmental …, 2013 - Taylor & Francis
Sucralose is a synthetic organochlorine sweetener (OC) that is a common ingredient in the world's food supply. Sucralose … In rats, sucralose ingestion was shown to increase the …
Number of citations: 223 www.tandfonline.com
LA Goldsmith - Food and chemical toxicology, 2000 - Elsevier
The toxicity of sucralose has been evaluated in acute and subchronic toxicity studies. Acute oral toxicity studies in male and female mice and male rats documented no deaths or …
Number of citations: 102 www.sciencedirect.com
I Knight - Canadian journal of physiology and pharmacology, 1994 - cdnsciencepub.com
Sucralose is a new sweetener discovered during a collaborative research program between … of sucralose and the process of safety testing and government approval. Finally, sucralose …
Number of citations: 125 cdnsciencepub.com
AKE Wiklund, M Breitholtz, BE Bengtsson… - Chemosphere, 2012 - Elsevier
… and physiological effects of sucralose in crustaceans. Our results show that both physiology and locomotion behaviour were affected by exposure to sucralose. In Daphnia magna, the …
Number of citations: 129 www.sciencedirect.com
CI Torres, S Ramakrishna, CA Chiu… - Environmental …, 2011 - liebertpub.com
… Our results suggest that no significant sucralose degradation occurs in WWTPs, that it is … of sucralose in US inland surface waters. Our measurements of sucralose concentrations in …
Number of citations: 115 www.liebertpub.com

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